N-(4-Methyl-1-oxo-2,3-benzoxazin-6-yl)prop-2-enamide

• IUPAC Name: N-(4-methyl-1-oxo-2,3-benzoxazin-6-yl)prop-2-enamide
• InChI: InChI=1S/C12H10N2O3/c1-3-11(15)13-8-4-5-9-10(6-8)7(2)14-17-12(9)16/h3-6H,1H2,2H3,(H,13,15)
• InChI Key: WGEDAVNYKRHZHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=O)C2=C1C=C(C=C2)NC(=O)C=C
• Molecular Formula: C12H10N2O3
• Molecular Weight: 230.22 g/mol

Description

N-(4-Methyl-1-oxo-2,3-benzoxazin-6-yl)prop-2-enamide, commonly known as DIMBOA-PE, is a natural compound found in maize plants that has been studied for its potential use in various scientific applications.

Mechanism of Action

The mechanism of action of DIMBOA-PE is not fully understood. However, it is believed to act as a natural defense mechanism in maize plants against insect and herbivore attacks. It is also thought to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DIMBOA-PE has been shown to have various biochemical and physiological effects. In insects, it has been found to inhibit the activity of digestive enzymes, leading to reduced nutrient absorption and growth inhibition. In cancer cells, it has been shown to induce apoptosis through the activation of caspases, which are enzymes that play a role in programmed cell death.

Advantages and Limitations for Lab Experiments

One advantage of using DIMBOA-PE in lab experiments is its natural origin, which makes it a more environmentally friendly option compared to synthetic compounds. Additionally, its insecticidal and herbicidal properties make it a potential alternative to traditional chemical pesticides. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for research on DIMBOA-PE. One area of interest is its potential use as a natural pesticide in agriculture. Additionally, further studies are needed to fully understand its mechanism of action and optimize its use as an anticancer agent. Other potential applications include its use as a natural preservative in food and its potential use in the development of new drugs.

Synthesis Methods

DIMBOA-PE can be synthesized from hydroxamic acid and acryloyl chloride through a reaction process. The resulting compound is purified through column chromatography and characterized using NMR spectroscopy and mass spectrometry.

Scientific Research Applications

DIMBOA-PE has been studied for its potential use in various scientific applications, including as an insecticide, herbicide, and anticancer agent. Insecticidal properties of DIMBOA-PE have been shown to be effective against various insects, including aphids, caterpillars, and spider mites. It has also been found to have herbicidal properties against certain weed species. Additionally, studies have shown that DIMBOA-PE has anticancer properties, specifically against breast and colon cancer cells.